![molecular formula C10H17Cl2N3 B6208444 1-[2-(pyrrolidin-1-yl)pyridin-4-yl]methanamine dihydrochloride CAS No. 2742660-04-2](/img/new.no-structure.jpg)
1-[2-(pyrrolidin-1-yl)pyridin-4-yl]methanamine dihydrochloride
Overview
Description
1-[2-(pyrrolidin-1-yl)pyridin-4-yl]methanamine dihydrochloride is a chemical compound that features a pyrrolidine ring attached to a pyridine ring, with a methanamine group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[2-(pyrrolidin-1-yl)pyridin-4-yl]methanamine dihydrochloride typically involves the construction of the pyrrolidine and pyridine rings, followed by their functionalization. One common method involves the reaction of pyridine derivatives with pyrrolidine under specific conditions to form the desired compound . The reaction conditions often include the use of solvents like dichloromethane and catalysts such as palladium on carbon.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale reactions using similar synthetic routes but optimized for efficiency and yield. This could include continuous flow reactors and automated synthesis systems to ensure consistent quality and scalability.
Chemical Reactions Analysis
Types of Reactions
1-[2-(pyrrolidin-1-yl)pyridin-4-yl]methanamine dihydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction can be facilitated by oxidizing agents like potassium permanganate.
Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur, especially at the pyridine ring.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Alkyl halides in the presence of a base like sodium hydroxide.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine N-oxide derivatives, while reduction could produce amine derivatives.
Scientific Research Applications
1-[2-(pyrrolidin-1-yl)pyridin-4-yl]methanamine dihydrochloride has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential as a ligand in receptor studies.
Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.
Industry: Utilized in the production of specialty chemicals and intermediates.
Mechanism of Action
The mechanism by which 1-[2-(pyrrolidin-1-yl)pyridin-4-yl]methanamine dihydrochloride exerts its effects involves its interaction with specific molecular targets. It may act as an agonist or antagonist at certain receptors, influencing various biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
1-(pyridin-4-yl)pyrrolidin-2-one: Shares a similar pyrrolidine-pyridine structure but with different functional groups.
4-(pyrrolidin-1-yl)benzonitrile: Another compound with a pyrrolidine ring but attached to a benzonitrile group.
Uniqueness
1-[2-(pyrrolidin-1-yl)pyridin-4-yl]methanamine dihydrochloride is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .
Properties
CAS No. |
2742660-04-2 |
|---|---|
Molecular Formula |
C10H17Cl2N3 |
Molecular Weight |
250.2 |
Purity |
95 |
Origin of Product |
United States |
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